4-(Aminomethyl)-3,5-difluorobenzonitrile

• IUPAC Name: 4-(aminomethyl)-3,5-difluorobenzonitrile
• InChI: InChI=1S/C8H6F2N2/c9-7-1-5(3-11)2-8(10)6(7)4-12/h1-2H,4,12H2
• InChI Key: GJJOHACEMLNFRG-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1F)CN)F)C#N
• Molecular Formula: C8H6F2N2
• Molecular Weight: 168.14 g/mol
• CAS No.: 242461-73-0; 633336-81-9

Description

4-(Aminomethyl)-3,5-difluorobenzonitrile is a useful research compound. Its molecular formula is C8H6F2N2 and its molecular weight is 168.147. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

An excess of zinc powder was added to a stirred mixture of 3,5-difluoro-4-((hydroxyimino)methyl)benzonitrile (130 mg, 0.7 mmol) in acetic acid (10 mL) then heated to 60° C. for 2 h. The mixture was made basic by addition of aqueous ammonia and extracted with ethyl acetate. The organic layer was washed with brine, dried (Na2SO4) and concentrated in vacuo to afford 4-(aminomethyl)-3,5-difluorobenzonitrile (100 mg, 0.6 mmol) as a colourless oil.